Cas no 338793-22-9 (N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide)

• Product Name: N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide
• CAS No: 338793-22-9
• MF: C₁₄H₁₂ClF₃N₂OS
• MW: 348.771091461182
• CID: 6786856
• PubChem ID: 3842191
• Update Time: 2025-10-30

N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 338793-22-9
• 6H-043
• AKOS005097609
• N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C14H12ClF3N2OS/c1-7(9-3-5-10(15)6-4-9)19-13(21)11-12(14(16,17)18)20-8(2)22-11/h3-7H,1-2H3,(H,19,21)
• InChI Key： YKCSZJDOGLOBFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)NC(C1=C(C(F)(F)F)N=C(C)S1)=O

Computed Properties

• Exact Mass: 348.0310964g/mol
• Monoisotopic Mass: 348.0310964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 70.2Ų

Additional information on N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide

Professional Introduction to N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide (CAS No. 338793-22-9)

N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide, identified by its CAS number 338793-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chlorophenyl moiety, a methyl group, and a trifluoromethyl group, as well as the carboxamide functionality, contributes to its unique chemical properties and potential biological efficacy.

The thiazole core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide may enhance its binding affinity and selectivity towards certain enzymes or receptors. For instance, the trifluoromethyl group can improve metabolic stability and binding interactions by increasing lipophilicity and electronic effects.

In recent years, there has been growing interest in the development of novel thiazole-based compounds for therapeutic applications. Studies have shown that modifications at the 2- and 4-positions of the thiazole ring can significantly influence the pharmacological profile of these molecules. The compound N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide has been investigated in several preclinical studies for its potential role in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The chlorophenyl group, in particular, has been identified as a key pharmacophore in various drugs targeting central nervous system disorders. By incorporating this moiety into the thiazole framework, researchers aim to leverage its known biological activity while introducing novel functionalities that may enhance therapeutic efficacy. The methyl group at the 2-position further fine-tunes the electronic properties of the molecule, potentially improving its interaction with biological targets.

The trifluoromethyl group is another critical feature that contributes to the unique properties of N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide. This substituent is known to increase metabolic stability by resisting oxidative degradation and enhancing binding affinity through electronic effects. In drug design, trifluoromethylation is often employed to improve pharmacokinetic profiles and reduce off-target effects. The combination of these functional groups makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological activity. Virtual screening and molecular docking studies have been used to evaluate the potential binding affinity of N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide towards various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses.

In addition to its potential anti-inflammatory properties, this compound has shown promise in preclinical models of cancer. Thiazole derivatives have been reported to induce apoptosis and inhibit proliferation in various cancer cell lines. The specific substitution pattern of N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide may enhance its ability to interact with cancer-specific targets, making it a valuable tool for further therapeutic development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chlorophenyl and trifluoromethyl groups efficiently. The final product is characterized using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR) to confirm its structural integrity.

Future research on N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide will focus on evaluating its pharmacokinetic properties and potential side effects in animal models. Pharmacokinetic studies will provide insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. These data are crucial for determining appropriate dosing regimens and identifying any potential toxicities that may need to be addressed before human clinical trials.

The development of new therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. By combining experimental data with computational modeling, researchers can accelerate the discovery process and identify promising candidates for further development. N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide represents an excellent example of how structural modifications can lead to novel bioactive molecules with potential therapeutic value.

In conclusion, N-[1-(4-chlorophenyl)ethyl]-2-methyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxamide (CAS No. 338793-22-9) is a structurally complex compound with multiple functional groups that contribute to its unique chemical properties and potential biological activity. Its investigation in preclinical studies suggests promising applications in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression. Further research will focus on evaluating its pharmacokinetic properties and potential side effects before moving into human clinical trials.